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Compound of Interest

Compound Name: Chlorflavonin

Cat. No.: B1236410 Get Quote

Essential Safety and Handling Guide for
Chlorflavonin
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Chlorflavonin, including operational and disposal

plans.

Personal Protective Equipment (PPE)
When handling Chlorflavonin, it is crucial to use appropriate personal protective equipment to

prevent exposure.[1] The following table summarizes the recommended PPE.

PPE Category Recommended Equipment

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[1]

Skin Protection
Chemical-impermeable gloves and fire/flame

resistant, impervious clothing.[1]

Respiratory Protection

A full-face respirator should be used if exposure

limits are exceeded or if irritation or other

symptoms are experienced.[1]
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Hazard Identification
Chlorflavonin is classified with the following hazards according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[2]

Hazard Class Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed[2]

Skin corrosion/irritation (Category 2) H315: Causes skin irritation[2]

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation[2]

Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)
H335: May cause respiratory irritation[2]

Occupational Exposure Limits: There is currently no data available for occupational exposure

limits for Chlorflavonin.[1]

Operational Plan: Handling Chlorflavonin
A systematic approach to handling Chlorflavonin is essential to minimize risk. The following

workflow outlines the key steps for safe handling in a laboratory setting.
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Chlorflavonin Handling Workflow
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Caption: A workflow diagram illustrating the key steps for safely handling Chlorflavonin in a

laboratory environment.

Experimental Protocol: Safe Handling Procedure
Preparation:

Before handling, ensure you are wearing the appropriate PPE: tightly fitting safety

goggles, chemical-impermeable gloves, and a lab coat.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Handling:

Avoid the formation of dust and aerosols.[1]

Avoid contact with skin and eyes.[1]

When weighing and transferring the solid, use tools that will not generate sparks.[1]

Prevent fire caused by electrostatic discharge.[1]

Do not eat, drink, or smoke in the handling area.

Storage:

Store Chlorflavonin in a tightly closed container.[1]

Keep the container in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials and foodstuff containers.[1]

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation occurs, seek medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical
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advice/attention.

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

Disposal Plan: Chlorflavonin Waste Management
Proper disposal of Chlorflavonin and its containers is critical to prevent environmental

contamination and ensure safety.

Chlorflavonin Disposal Plan

Waste Collection

Temporary Storage

Final Disposal

Collect Solid Waste in a Labeled, Sealed Container

Store in a Designated Hazardous Waste Area

Collect Liquid Waste in a Labeled, Sealed Container Collect Contaminated PPE in a Designated Bag

Dispose of through an Approved Waste Disposal Plant
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Caption: A flowchart outlining the proper procedure for the collection, storage, and disposal of

Chlorflavonin waste.

Disposal Protocol
Waste Collection:
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Collect any spilled or waste material and place it in a suitable, closed container for

disposal.[1]

Do not allow the chemical to enter drains or waterways.[1]

Disposal:

Dispose of the contents and the container at an approved waste disposal plant.

All disposal activities must be in accordance with local, state, and federal regulations.

Mechanism of Action
For researchers in drug development, understanding the mechanism of action is crucial.

Chlorflavonin has been shown to target the acetohydroxyacid synthase catalytic subunit IlvB1

in Mycobacterium tuberculosis, which is involved in the biosynthesis of branched-chain amino

acids.[3][4][5]

Chlorflavonin Mechanism of Action in M. tuberculosis
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Caption: A diagram illustrating that Chlorflavonin inhibits the acetohydroxyacid synthase

(IlvB1), thereby blocking the synthesis of branched-chain amino acids in M. tuberculosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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